4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethyl ether hydrochloride

• IUPAC Name: 3-[2-(4-bromo-2-nitrophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H17BrN2O3.ClH/c14-11-3-4-13(12(8-11)16(17)18)19-7-5-10-2-1-6-15-9-10;/h3-4,8,10,15H,1-2,5-7,9H2;1H
• InChI Key: NEVXBWPUDRPNJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCOC2=C(C=C(C=C2)Br)[N+](=O)[O-].Cl
• Molecular Formula: C13H18BrClN2O3
• Molecular Weight: 365.65 g/mol

Description

4-Bromo-2-nitrophenyl 2-(3-piperidinyl)ethyl ether hydrochloride is a chemical compound with the molecular formula C13H18BrClN2O3. It is also known by the synonym 3-(2-(4-BROMO-2-NITROPHENOXY)ETHYL)PIPERIDINE HYDROCHLORIDE.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Enantiomeric Resolution and Simulation Studies

Research on similar compounds, such as enantiomers of 5-bromo-3-ethyl-3-(4-nitrophenyl)-piperidine-2,6-dione, involves enantiomeric resolution and simulation studies. These studies highlight the use of chiral columns for separation and the importance of understanding chiral recognition mechanisms, which are vital for pharmaceutical applications where the activity of drugs can depend on their chirality (Ali et al., 2016).

Synthesis and Characterization

The synthesis of structurally related compounds, such as 4-Nitrophenyl Benzyl Ether and 2,4-Dinitrophenyl Ethyl Ether, demonstrates the importance of chemical synthesis in creating compounds for further pharmaceutical and material science research (Kuang Ying-zhi, 2002). Another study focused on the synthesis and molecular structure of compounds stabilized by hydrogen bonding and C-H…π interactions, revealing insights into molecular architecture and potential applications in material science (Khan et al., 2013).

Catalytic Activity and Micellization

Investigations into the catalytic activity and micellization of mixed micellar systems involving brominated compounds explore their applications in catalysis and the understanding of surfactant behavior. These studies can lead to advances in chemical synthesis methodologies and the development of new materials (Zakharova et al., 2003).

Future Directions

The future directions for research and applications involving this compound are not provided in the search results. The potential uses of this compound would depend on its physical and chemical properties, as well as its interactions with various biological systems.